Cas no 2137616-84-1 (methyl 3-(4-amino-1-methyl-1H-pyrazol-5-yl)-4-methylbenzoate)

• Product Name: methyl 3-(4-amino-1-methyl-1H-pyrazol-5-yl)-4-methylbenzoate
• CAS No: 2137616-84-1
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• CID: 5968133
• PubChem ID: 165801783
• Update Time: 2025-06-07

methyl 3-(4-amino-1-methyl-1H-pyrazol-5-yl)-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-amino-1-methyl-1H-pyrazol-5-yl)-4-methylbenzoate
• 2137616-84-1
• EN300-737513

• Inchi： 1S/C13H15N3O2/c1-8-4-5-9(13(17)18-3)6-10(8)12-11(14)7-15-16(12)2/h4-7H,14H2,1-3H3
• InChI Key： QIPPOXDYIXAQNO-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(C)=C(C=1)C1=C(C=NN1C)N)=O

Computed Properties

• Exact Mass: 245.116426730g/mol
• Monoisotopic Mass: 245.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 3-(4-amino-1-methyl-1H-pyrazol-5-yl)-4-methylbenzoate

Methyl 3-(4-Amino-1-Methyl-1H-Pyrazol-5-yl)-4-Methylbenzoate: A Comprehensive Overview

Methyl 3-(4-amino-1-methyl-1H-pyrazol-5-yl)-4-methylbenzoate (CAS No. 2137616-84-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of methyl 3-(4-amino-1-methyl-1H-pyrazol-5-yl)-4-methylbenzoate is defined by a substituted pyrazole ring attached to a methyl benzoate moiety. The presence of the amino group and the methyl substituents on the pyrazole ring contributes to its unique pharmacological properties. The compound's molecular formula is C₁₅H₁₆N₂O₂, and its molecular weight is approximately 256.30 g/mol.

In terms of synthesis, methyl 3-(4-amino-1-methyl-1H-pyrazol-5-yl)-4-methylbenzoate can be prepared through a multi-step process involving the condensation of appropriate starting materials. One common approach involves the reaction of 3-bromo-4-methylbenzoic acid with methyl alcohol to form the corresponding methyl ester, followed by a coupling reaction with 4-amino-1-methylpyrazole. Recent advancements in synthetic methodologies have focused on improving the yield and purity of this compound, making it more accessible for further research and development.

The biological activities of methyl 3-(4-amino-1-methyl-1H-pyrazol-5-yl)-4-methylbenzoate have been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, methyl 3-(4-amino-1-methyl-1H-pyrazol-5-yl)-4-methylbenzoate has shown significant anti-cancer activity against several cancer cell lines. Mechanistic studies have revealed that this compound can induce apoptosis and cell cycle arrest in cancer cells by modulating key signaling pathways such as PI3K/Akt and MAPK. These findings suggest that methyl 3-(4-amino-1-methyl-1H-pyrazol-5-yl)-4-methylbenzoate could be developed into a novel therapeutic agent for cancer treatment.

Recent research has also explored the potential applications of methyl 3-(4-amino-1-methyl-1H-pyrazol-5-yl)-4-methylbenzoate in other therapeutic areas. For example, studies have investigated its neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preliminary results indicate that this compound can reduce oxidative stress and protect neuronal cells from damage, highlighting its potential as a neuroprotective agent.

The safety profile of methyl 3-(4-amino-1-methyl-1H-pyrazol-5-yl)-4-methylbenzoate has been evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in humans.

In conclusion, methyl 3-(4-amino-1-methyl-1H-pyrazol-5-yl)-4-methylbenzoate (CAS No. 2137616-84-1) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological properties for clinical use. As the field of medicinal chemistry advances, this compound is likely to play an increasingly important role in the development of novel therapeutic agents for various diseases.